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Compound of Interest

Compound Name:
4-Acetyl-2-(3,5-dimethylphenoxy)

pyridine

Cat. No.: B15046653

Get Quote

CAS Registry Number: 1545165-14-7 Document Type: Advanced Technical Whitepaper

Version: 2.0 (Research & Development Focus)

Executive Summary & Molecular Profile
Objective: This guide provides a technical risk assessment and handling framework for 4-
Acetyl-2-(3,5-dimethylphenoxy) pyridine, a specialized intermediate used in the synthesis of

Potassium-Competitive Acid Blockers (P-CABs) and related heterocyclic APIs. Unlike standard

Safety Data Sheets (SDS), this document integrates chemical reactivity, toxicological

prediction, and operational protocols for drug development environments.
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Property Specification Technical Note

CAS Number 1545165-14-7
Unique identifier for regulatory

tracking.

IUPAC Name

1-[2-(3,5-

dimethylphenoxy)pyridin-4-

yl]ethanone

Systematic nomenclature.

Molecular Formula C₁₅H₁₅NO₂
Carbon-rich scaffold indicating

lipophilicity.

Molecular Weight 241.29 g/mol
Moderate MW; likely high oral

bioavailability.

Physical State Solid / Semi-solid

Low melting point expected

(approx. 45-55°C based on

analogues).

Solubility DMSO, Methanol, DCM

Poor water solubility; lipophilic

nature requires organic

solvents for cleaning.

pKa (Predicted) ~4.5 (Pyridine N)
Weakly basic; forms salts with

strong acids.

Structural Hazard Analysis (DOT Visualization)
The following diagram deconstructs the molecule to highlight functional groups that drive

reactivity and safety risks.
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4-Acetyl-2-(3,5-dimethylphenoxy) pyridine

Acetyl Group (C-4)
Risk: Electrophilic Reactivity

Use: Condensation/ReductionReactive Center

Pyridine Core
Risk: Skin/Eye Irritant, Basic
Tox: Potential Hepatotoxicity

Scaffold

3,5-Dimethylphenoxy
Risk: Aquatic Toxicity

Prop: High Lipophilicity

Side Chain

Click to download full resolution via product page

Figure 1: Structural decomposition linking functional groups to specific safety and reactivity

hazards.

GHS Hazard Assessment & Toxicology
Note: As a specialized intermediate, specific toxicological data may be limited. The following

assessment utilizes "Read-Across" methodology based on structurally similar pyridine and

phenoxy ether derivatives.

Estimated GHS Classification
Hazard Class Category Hazard Statement Signal Word

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed.[1][2]
WARNING

Skin Irritation Category 2
H315: Causes skin

irritation.[2][3][4]
WARNING

Eye Irritation Category 2A

H319: Causes serious

eye irritation.[1][2][3]

[4]

WARNING

Aquatic Toxicity Category 2

H411: Toxic to aquatic

life with long-lasting

effects.

WARNING
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Toxicological Insights (Mechanism of Action)
Pyridine Moiety: Pyridine derivatives are known to undergo metabolic activation via N-

oxidation or ring hydroxylation, potentially leading to reactive intermediates that can deplete

glutathione in the liver.

Phenoxy Ether Stability: The ether linkage is metabolically stable, but the dimethyl

substitution increases lipophilicity, facilitating cell membrane penetration. This suggests a

higher potential for central nervous system (CNS) effects compared to unsubstituted

pyridines.

Sensitization: While not a confirmed sensitizer, the acetyl group can act as a hapten (protein

binding) under certain conditions. Researchers with pre-existing pyridine sensitivity should

exercise extreme caution.

Operational Handling & Synthesis Protocols
This section details the "How-To" for researchers handling this compound in a synthesis lab,

focusing on minimizing exposure during critical workflows.

Engineering Controls
Primary Containment: All weighing and transfer operations must occur inside a Class II

Biological Safety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.

Static Control: The compound is an organic solid/oil; use anti-static weighing boats and

ground all glassware during transfer to prevent electrostatic discharge (ESD) ignition of

solvent vapors.

Synthesis Workflow: Coupling & Isolation
The compound is typically synthesized via nucleophilic aromatic substitution (

) or metal-catalyzed coupling.

Standard Protocol for Handling Reaction Mixtures:
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Quenching: Reactions involving this intermediate often use strong bases (e.g., NaH, KOtBu).

Quench carefully with cold ammonium chloride solution.

Extraction: Use Ethyl Acetate or DCM. Caution: The product is lipophilic and will remain in

the organic phase. Do not discard the organic layer prematurely.

Purification: Flash chromatography is standard.

Stationary Phase: Silica Gel (60 Å).

Mobile Phase: Hexane/Ethyl Acetate gradient (starts non-polar).

Risk:[2][5] Silica dust inhalation is a secondary hazard. Load columns in the hood.

Waste Management
Stream A (Halogenated): If DCM is used.

Stream B (Non-Halogenated): Ethyl Acetate/Hexane mixtures.

Stream C (Solid Waste): Contaminated gloves, silica gel, and paper towels must be

incinerated as hazardous chemical waste. Do not trash.

Emergency Response & Decision Logic
In the event of exposure or release, immediate action is required.[2][5][6] The following logic

flow dictates the response.

Emergency Response Logic (DOT Visualization)
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Incident Detected

Identify Exposure Type

Skin/Eye Contact Inhalation (Dust/Vapor) Benchtop Spill

1. Flush 15 mins (Safety Shower/Eyewash)
2. Remove Contaminated Clothing

3. Seek Medical Attn

1. Move to Fresh Air
2. Oxygen if breathing difficult
3. Call Emergency Response

1. Evacuate Area
2. Don PPE (Double Gloves, N95/P100)

3. Absorb with Vermiculite
4. Dispose as HazWaste

Click to download full resolution via product page

Figure 2: Decision matrix for immediate response to exposure or containment breach.

Fire Fighting Measures
Flash Point: Predicted >110°C (Combustible).

Extinguishing Media: Carbon Dioxide (

), Dry Chemical, or Alcohol-resistant foam.[7] Do not use water jet, as it may spread the
lipophilic material.

Combustion Products: Burning will release Nitrogen Oxides (

) and Carbon Monoxide (

). Firefighters must wear SCBA.

Storage & Stability
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Temperature: Store at 2-8°C (Refrigerated). While the phenoxy ether is stable, the acetyl

group can be prone to oxidation or condensation over long periods.

Atmosphere: Store under Inert Gas (Argon or Nitrogen).

Incompatibility: Keep away from strong oxidizing agents (e.g., peroxides, permanganates)

and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemicalbull.com [chemicalbull.com]

2. tcichemicals.com [tcichemicals.com]

3. tcichemicals.com [tcichemicals.com]

4. fishersci.com [fishersci.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. kishida.co.jp [kishida.co.jp]

7. fishersci.com [fishersci.com]

8. echemi.com [echemi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25762A.pdf
https://www.osha.gov/
https://echa.europa.eu/
https://www.echemi.com/sds/3-amino-2-2-4-difluorophenoxypyridine-pd1805142791.html
https://www.benchchem.com/product/b15046653?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbull.com/images/product/MSDS-1758923332.pdf
https://www.tcichemicals.com/BE/en/sds/A0113_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0672_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC102700100&productDescription=4-ACETYLPYRIDINE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/80719.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25762A.pdf
https://www.echemi.com/sds/3-amino-2-2-4-difluorophenoxypyridine-pd1805142791.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15046653/docs#technical-safety-handling-guide-4-
acetyl-2-3-5-dimethylphenoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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